Cas no 20102-12-9 (Benzeneacetonitrile, a-hydroxy-a-methyl-)

Benzeneacetonitrile, a-hydroxy-a-methyl- structure
20102-12-9 structure
Product Name:Benzeneacetonitrile, a-hydroxy-a-methyl-
CAS No:20102-12-9
MF:C9H9NO
MW:147.173862218857
CID:1390387
Update Time:2024-08-15

Benzeneacetonitrile, a-hydroxy-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-hydroxy-a-methyl-
    • Benzeneacetonitrile, α-hydroxy-α-methyl-
    • Inchi: 1S/C9H9NO/c1-9(11,7-10)8-5-3-2-4-6-8/h2-6,11H,1H3
    • InChI Key: NGLPDXCYIUHTNP-UHFFFAOYSA-N
    • SMILES: C1(C(O)(C)C#N)=CC=CC=C1

Experimental Properties

  • Density: 1.127±0.06 g/cm3(Predicted)
  • Boiling Point: 170 °C(Press: 0.05 Torr)
  • pka: 10.57±0.29(Predicted)

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